{1-[(3-Chlorophenyl)methyl]-1H-indol-3-yl}methanol

• CAS No.: 92407-90-4
• Product Name: {1-[(3-Chlorophenyl)methyl]-1H-indol-3-yl}methanol
• Molecular Formula: C16H14ClNO
• Molecular Weight: 271.74 g/mol
• IUPAC Name: [1-[(3-chlorophenyl)methyl]indol-3-yl]methanol
• Standard InChI: InChI=1S/C16H14ClNO/c17-14-5-3-4-12(8-14)9-18-10-13(11-19)15-6-1-2-7-16(15)18/h1-8,10,19H,9,11H2
• Standard InChIKey: LPIARNOLFFSUSO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC(=CC=C3)Cl)CO
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC(=CC=C3)Cl)CO
• Appearance: Solid powder
• Description: Oncrasin-72 is an analogue of oncrasin-1 with antitumor activity mediated by JNK activation and STAT3 inhibition.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Oncrasin-72; Oncrasin 72; Oncrasin72; NSC-743380; NSC 743380; NSC743380
• Reference: 1: White L, Wu S, Ma J, Fang B, Liang D. Simultaneous determination and validation of oncrasin-266 and its metabolites by HPLC-MS/MS: Application to a pharmacokinetic study. J Chromatogr B Analyt Technol Biomed Life Sci. 2016 Oct 15;1033-1034:106-111. doi: 10.1016/j.jchromb.2016.07.033. Epub 2016 Aug 10. PubMed PMID: 27541624; PubMed Central PMCID: PMC5045800.; 2: Wu S, Wang L, Huang X, Cao M, Hu J, Li H, Zhang H, Sun X, Meng QH, Hofstetter WL, Roth JA, Swisher SG, Fang B. Prodrug oncrasin-266 improves the stability, pharmacokinetics, and safety of NSC-743380. Bioorg Med Chem. 2014 Oct 1;22(19):5234-40. doi: 10.1016/j.bmc.2014.08.006. Epub 2014 Aug 14. PubMed PMID: 25182964; PubMed Central PMCID: PMC4172508.; 3: Guo W, Wu S, Wang L, Wei X, Liu X, Wang J, Lu Z, Hollingshead M, Fang B. Antitumor activity of a novel oncrasin analogue is mediated by JNK activation and STAT3 inhibition. PLoS One. 2011;6(12):e28487. doi: 10.1371/journal.pone.0028487. Epub 2011 Dec 12. PubMed PMID: 22174819; PubMed Central PMCID: PMC3236185.
• PubChem Compound: 13288729
• Last Modified: Nov 11 2021